Cas no 2171790-30-8 (2-{(tert-butoxy)carbonylamino}-3-(4-methylidenecyclohexyl)propanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-3-(4-methylidenecyclohexyl)propanoic acid
• CAS No: 2171790-30-8
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5825372
• PubChem ID: 165606726
• Update Time: 2025-11-04

2-{(tert-butoxy)carbonylamino}-3-(4-methylidenecyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• α-[[(1,1-Dimethylethoxy)carbonyl]amino]-4-methylenecyclohexanepropanoic acid
• 2-{(tert-butoxy)carbonylamino}-3-(4-methylidenecyclohexyl)propanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-3-(4-methylidenecyclohexyl)propanoic acid
• 2171790-30-8
• EN300-1300075

• Inchi： 1S/C15H25NO4/c1-10-5-7-11(8-6-10)9-12(13(17)18)16-14(19)20-15(2,3)4/h11-12H,1,5-9H2,2-4H3,(H,16,19)(H,17,18)
• InChI Key： NDVSKCQUBYCWSB-UHFFFAOYSA-N
• SMILES： C1(CC(NC(OC(C)(C)C)=O)C(O)=O)CCC(=C)CC1

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.3±28.0 °C(Predicted)
• pka: 3.97±0.10(Predicted)

Additional information on 2-{(tert-butoxy)carbonylamino}-3-(4-methylidenecyclohexyl)propanoic acid

Compound CAS No 2171790-30-8: 2-{(tert-butoxy)carbonylamino}-3-(4-methylidenecyclohexyl)propanoic Acid

The compound with CAS number 2171790-30-8, known as 2-{(tert-butoxy)carbonylamino}-3-(4-methylidenecyclohexyl)propanoic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and materials science. This compound has garnered attention due to its unique structural features and promising biological activities, as evidenced by recent research studies.

The molecular structure of this compound is characterized by a propanoic acid backbone, with two key substituents: a tert-butoxycarbonylamino group at the 2-position and a 4-methylidenecyclohexyl group at the 3-position. These substituents contribute to the compound's distinctive properties, including its solubility, stability, and reactivity. The tert-butoxycarbonylamino group, often abbreviated as Boc-amino, is a common protecting group in peptide synthesis, while the 4-methylidenecyclohexyl group introduces a rigid bicyclic structure that enhances molecular rigidity and potentially influences bioavailability.

Recent studies have explored the biological activity of this compound, particularly its potential as a therapeutic agent. Researchers have reported that 2-{(tert-butoxy)carbonylamino}-3-(4-methylidenecyclohexyl)propanoic acid exhibits selective inhibitory effects on certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been investigated in the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and peptide synthesis. Key steps include the formation of the Boc-amino group through carbamate coupling and the construction of the 4-methylidenecyclohexyl moiety via cycloaddition reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of applications, this compound has shown potential in drug delivery systems due to its ability to act as a carrier for hydrophobic drugs. Its amphiphilic nature allows it to form self-assembled structures, such as micelles or liposomes, which can encapsulate and deliver therapeutic agents to specific targets within the body. This property has been explored in recent studies focused on improving drug efficacy and reducing side effects.

Furthermore, the environmental impact of this compound has been a topic of interest in sustainable chemistry research. Scientists have investigated methods to optimize its synthesis process by reducing waste generation and utilizing renewable resources. These efforts align with global initiatives to promote green chemistry practices in pharmaceutical manufacturing.

In conclusion, CAS number 2171790-30-8, corresponding to 2-{(tert-butoxy)carbonylamino}-3-(4-methylidenecyclohexyl)propanoic acid, represents a significant advancement in chemical innovation with diverse applications across multiple disciplines. Its unique structure, coupled with recent findings on its biological activity and environmental compatibility, underscores its importance as a subject of ongoing research and development.